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Compound of Interest

Compound Name: POLYSILICONE-13

Cat. No.: B1176725 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of POLYSILICONE-13's performance in

various cosmetic bases against common alternatives. Due to the limited publicly available

quantitative data specifically for POLYSILICONE-13, this analysis draws upon the general

properties of silicone elastomers, a class to which POLYSILICONE-13 belongs, and contrasts

them with well-documented silicones like dimethicone and cyclopentasiloxane, as well as

emerging natural alternatives.

Introduction to POLYSILICONE-13
POLYSILICONE-13 is a synthetic polymer belonging to the silicone family.[1][2] It primarily

functions as a hair conditioning agent and film former in cosmetic products.[1][3][4] As a film

former, it creates a protective barrier on the skin, which can contribute to a smooth, silky texture

and enhance the longevity of makeup.[3] In hair care, it aims to leave hair easy to comb,

supple, soft, and shiny, and can also impart volume.[1][4]

Performance Comparison in Cosmetic Bases
The performance of POLYSILICONE-13 is benchmarked against two widely used silicones,

Dimethicone and Cyclopentasiloxane, and a representative natural silicone alternative,

Hydrogenated Ethylhexyl Olivate and Hydrogenated Olive Oil Unsaponifiables.

Table 1: Comparative Performance Attributes
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Performance
Metric

POLYSILICON
E-13 (Silicone
Elastomer)

Dimethicone
Cyclopentasilo
xane

Natural
Alternative
(Hydrogenated
Ethylhexyl
Olivate & H.
Olive Oil
Unsaponifiable
s)

Viscosity

High; often

supplied as a gel

in a carrier

solvent.[5][6]

Variable;

available in a

wide range of

viscosities from

low to very high.

[7][8]

Very low; water-

thin fluid.[9][10]

Low to medium.

[11]

Spreadability

Excellent;

provides a

unique powdery

and smooth feel

during

application.[5]

[12][13]

Good; improves

the rub-in

characteristics of

formulations.[8]

[14]

High; acts as a

transient carrier,

spreading quickly

and then

evaporating.[9]

[10][15]

Good; designed

to mimic the

spreadability of

silicones.[11][16]

Stability

Generally good;

forms stable

gels. Can

enhance the

stability of

emulsions.[12]

High; very stable

and compatible

with a wide

range of

cosmetic

ingredients.[7]

[17]

Volatile; not

stable in the final

formulation but

used as a carrier

that evaporates.

[10][18]

Good; offers

good formulation

stability.[11]

Sensory

Properties

Provides a

characteristic

velvety, powdery,

and non-greasy

feel. Can create

a soft-focus,

Imparts a

smooth, silky

feel. Can reduce

tackiness.[8][14]

[19]

Gives a light,

non-greasy, and

transient feel.[9]

[10]

Offers a smooth,

soft, and

moisturizing feel,

similar to

silicones.[11]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.xjysilicone.com/what-is-silicone-elastomer-gel.html
https://wanda-chemical.com/product/silicone-elastomer-gel/
https://www.iotasilicone.com/news1-716.html
https://www.cosmeticsandtoiletries.com/cosmetic-ingredients/sensory/blog/21837614/ingredient-profiledimethicone
https://www.clinikally.com/blogs/news/cyclopentasiloxane-in-skincare-analysing-its-safety-and-alternatives
https://ci.guide/silicones/cyclopentasiloxane
https://www.personalcaremagazine.com/story/45921/investigating-naturally-derived-silicone-alternative
https://www.xjysilicone.com/what-is-silicone-elastomer-gel.html
https://www.sinosil.com/silicone-elastomer-a-comprehensive-perspective-from-performance.html
https://bansaltrading.com/silicone-elastomer-gel
https://www.cosmeticsandtoiletries.com/cosmetic-ingredients/sensory/blog/21837614/ingredient-profiledimethicone
https://www.siliconeoil.com.cn/silicone-skin-care-guide-2-benefits-of-dimethicone-for-skin-cosmetic-silicone-oil-manufacturer/
https://www.clinikally.com/blogs/news/cyclopentasiloxane-in-skincare-analysing-its-safety-and-alternatives
https://ci.guide/silicones/cyclopentasiloxane
https://www.hengyitek.com/is-cyclopentasiloxane-d5-a-silicone/
https://www.personalcaremagazine.com/story/45921/investigating-naturally-derived-silicone-alternative
https://www.databridgemarketresearch.com/whitepaper/the-emergence-of-plant-based-emollients-in-cosmetic-formulations-as-alternatives
https://www.sinosil.com/silicone-elastomer-a-comprehensive-perspective-from-performance.html
https://www.iotasilicone.com/news1-716.html
https://russellorganics.com/pages/dimethicone-in-skincare
https://ci.guide/silicones/cyclopentasiloxane
https://www.bluequarkresearch.com/blog/cxploring-cyclopentasiloxane-beauty-elixirs-to-industrial-marvels
https://www.personalcaremagazine.com/story/45921/investigating-naturally-derived-silicone-alternative
https://www.cosmeticsandtoiletries.com/cosmetic-ingredients/sensory/blog/21837614/ingredient-profiledimethicone
https://www.siliconeoil.com.cn/silicone-skin-care-guide-2-benefits-of-dimethicone-for-skin-cosmetic-silicone-oil-manufacturer/
https://www.beenaturals.com/blogs/beenaturals-blog/dimethicone-everything-you-need-to-know
https://www.clinikally.com/blogs/news/cyclopentasiloxane-in-skincare-analysing-its-safety-and-alternatives
https://ci.guide/silicones/cyclopentasiloxane
https://www.personalcaremagazine.com/story/45921/investigating-naturally-derived-silicone-alternative
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


mattifying effect.

[5][12]

Table 2: Typical Use Levels in Different Cosmetic Bases

Cosmetic Base
POLYSILICON
E-13 (as
Elastomer Gel)

Dimethicone
Cyclopentasilo
xane

Natural
Alternative

O/W Emulsions

(Creams,

Lotions)

1-20% 0.1-5%
5-20% (as part of

the oil phase)
1-10%

W/O and W/Si

Emulsions
1-25% 1-10%

10-50% (as the

continuous

phase)

2-15%

Anhydrous

Formulations

(Serums,

Primers)

5-90% 1-90% 10-70% 5-50%

Hair Care

(Conditioners,

Serums)

1-5% 0.5-5% 2-15% 1-5%

Experimental Protocols
Detailed methodologies for evaluating the key performance parameters are outlined below.

Viscosity Measurement
Objective: To determine the flow characteristics of the cosmetic base containing the test

ingredient.

Apparatus: Rotational viscometer (e.g., Brookfield type) with appropriate spindles.

Methodology:
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Maintain the sample at a constant temperature (e.g., 25°C) in a water bath.

Select a spindle and rotational speed appropriate for the expected viscosity of the sample.

Immerse the spindle into the sample up to the marked level.

Allow the spindle to rotate for a set period (e.g., 1 minute) to achieve a stable reading.

Record the viscosity in centipoise (cP) or Pascal-seconds (Pa·s).

Measurements can be taken at different shear rates to assess the rheological behavior of

the formulation.

Spreadability Assessment
Objective: To quantify the ease with which a formulation can be applied in a thin, even layer.

Apparatus: Parallel-plate extensometer (glass plates), standardized weight, ruler/caliper.[20]

Methodology:

Place a standardized amount of the formulation (e.g., 1 gram) at the center of a clean,

circular glass plate.[20]

Carefully place a second glass plate of known weight on top of the sample.

After a defined time (e.g., 1 minute), measure the diameter of the spread circle.[20]

The spreadability can be calculated as the area of the spread circle.

Alternatively, a texture analyzer with a spreadability rig can be used for more precise

measurements.[21]

Stability Testing
Objective: To evaluate the physical and chemical integrity of the cosmetic formulation under

various storage conditions.[22][23]

Methodology:
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Accelerated Stability Testing: Store samples in their final packaging at elevated

temperatures (e.g., 40°C, 45°C) and controlled humidity for a period of 3-6 months.[22]

Real-Time Stability Testing: Store samples under normal conditions (e.g., 25°C/60% RH)

for the intended shelf life of the product.[22]

Freeze-Thaw Cycling: Subject samples to alternating low and high temperatures (e.g.,

-10°C for 24 hours followed by 25°C for 24 hours) for several cycles to assess emulsion

stability.[23]

Evaluation Parameters: At specified time points, evaluate the samples for changes in:

Physical properties: Appearance, color, odor, pH, and viscosity.[22][23]

Emulsion stability: Signs of separation, creaming, or coalescence.[23]

Packaging compatibility: Interaction between the product and its container.[22]

Sensory Evaluation
Objective: To assess the tactile and aesthetic properties of the formulation upon application.

[24]

Methodology:

Panelist Selection: Recruit and train a panel of sensory assessors (typically 10-15

individuals).[24]

Standardized Application: Apply a controlled amount of each formulation to a designated

area of the panelists' skin (e.g., forearm).

Attribute Evaluation: Panelists rate the intensity of predefined sensory attributes on a

structured scale (e.g., a 10-point scale). Key attributes include:[25]

Pick-up: Firmness, stickiness.

Rub-out: Spreadability, absorbency, thickness.
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After-feel: Slipperiness, moisture, stickiness, greasiness, oiliness, silkiness, powdery

finish.

Data Analysis: Statistically analyze the collected data to identify significant differences

between formulations.

Mandatory Visualizations

Formulation Development
(with POLYSILICONE-13 and Alternatives)

Viscosity Measurement
(Rotational Viscometer)

Spreadability Assessment
(Parallel-Plate Extensometer)

Stability Testing
(Accelerated & Real-Time)

Sensory Evaluation
(Trained Panel)

Data Analysis & Comparison

Performance Guide Publication

Click to download full resolution via product page

Caption: Logical workflow for the comparative performance evaluation of cosmetic ingredients.
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Skin Application

Sensory Perception

POLYSILICONE-13 Application

Film Formation on Skin

Light Diffusion
(Soft-Focus Effect)Smooth Glide

Perceived 'Velvety' & 'Powdery' Feel

Mechanoreceptor Activation
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Caption: Conceptual pathway of skin feel perception for a silicone elastomer like

POLYSILICONE-13.

Conclusion
POLYSILICONE-13, as a silicone elastomer, is expected to impart a unique and desirable

sensory profile to cosmetic formulations, characterized by a velvety, powdery, and non-greasy

feel. Its performance in terms of providing excellent spreadability and a mattifying effect makes

it a valuable ingredient in products like primers, foundations, and skin serums. When compared

to traditional silicones, it offers a more distinct textural experience. While natural alternatives

are improving in their ability to mimic the sensory benefits of silicones, the unique feel of

silicone elastomers like POLYSILICONE-13 remains a key differentiator in creating

sophisticated cosmetic textures. The choice of ingredient will ultimately depend on the specific

performance and marketing objectives of the final product. Further direct comparative studies

with published data are needed for a more precise quantitative assessment.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1176725?utm_src=pdf-body-img
https://www.benchchem.com/product/b1176725?utm_src=pdf-body
https://www.benchchem.com/product/b1176725?utm_src=pdf-body
https://www.benchchem.com/product/b1176725?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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